10-(Thiophen-2-ylmethyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(10H)-one

• CAS No.: 55536-50-0
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 10-(thiophen-2-ylmethyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C15H13N3OS/c19-14-12-5-1-2-6-13(12)18(10-11-4-3-9-20-11)15-16-7-8-17(14)15/h1-6,9H,7-8,10H2
• InChI Key: SMEYAISUFDRGME-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C3=CC=CC=C3N(C2=N1)CC4=CC=CS4

Description

10-(Thiophen-2-ylmethyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(10H)-one is a useful research compound. Its molecular formula is C15H13N3OS and its molecular weight is 283.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 20 g. of N-(2-thienylmethyl)isatoic anhydride, 9 g. of 2-methylmercapto-imidazoline and 1 pellet of potassium hydroxide in about 300 ml. of dioxane is heated at reflux for 5 hours, the solvent then evaporated off and the residue dissolved in methylene chloride. After washing twice with water the solution is extracted 3 times with 1N. hydrochloric solution. Heating on a steam bath avoids precipitation and after filtering hot through celite, sodium bicarbonate solution is added and the resulting precipitate is recovered by filtering, washed with water, dissolved in methylene chloride and the methylene chloride exchanged for diethyl ether. The resulting precipitate is recovered by filtering, washed with diethyl ether and dried under reduced pressure at 40°C. to obtain 10-(2-thienylmethyl)-2,3-dihydro-imidazo[2,1-b]quinazolin-5(10H)-one, m.p. 124°-127°C.